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Compound of Interest

Compound Name: P-3FAX-Neu5Ac

Cat. No.: B560327

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling P-3FAX-Neu5Ac. The following procedures are
designed to ensure a safe laboratory environment, proper handling, and compliant disposal of
this cell-permeable sialic acid analog.

Chemical and Physical Properties:

P-3FAX-Neu5Ac is a sialic acid analog and a sialyltransferase inhibitor.[1][2] It is a cell-
permeable compound that undergoes intracellular deacetylation to inhibit sialyltransferases.[3]
This inhibition can abolish the expression of sialyl Lewis X on cells and reduce E-selectin and
P-selectin binding.[3]

Property Value Source
Molecular Weight 551.47 g/mol [4115]
Formula C22H30FNO14 [3][5]
Appearance White solid [6]
Purity >97% (HPLC) [3][4]
CAS Number 117405-58-0 [3][4]

Solubility Data:
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Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 55.15 100
Ethanol 27.57 50

Data from Tocris Bioscience.[4]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for P-3FAX-Neu5Ac is not publicly available,
guidance for structurally similar neuraminic acid derivatives suggests that the primary hazards
include potential eye, skin, and respiratory tract irritation.[7][8] Therefore, the following PPE is
mandatory when handling P-3FAX-Neu5Ac.
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Protection Type Equipment Specification Purpose
Conforming to EN 166 )
_ Protects against dust,
Eye/Face Protection Safety Goggles (EVU) or NIOSH (US)

standards.[9]

splashes, and vapors.

To be worn over

Recommended when

there is a risk of

Face Shield o
safety goggles. significant splash
hazard.[9]
Chemical-resistant
. . gloves (e.g., nitrile,
Skin Protection Gloves

neoprene, or PVC).[7]
[10]

Prevents skin contact.
Gloves must be
inspected before use
and changed
immediately upon

contamination.

Lab Coat/Protective
Clothing

Standard laboratory

coat.

Protects skin and
personal clothing from

contamination.[7]

Respiratory Protection

Dust Mask/Respirator

NIOSH/MSHA or
European Standard
EN 149 approved

respirator.[7]

Required when
handling the solid
form outside of a fume
hood or if dust is

generated.

Engineering Controls: Whenever possible, handle P-3FAX-Neu5Ac in a chemical fume hood to

minimize inhalation exposure. A safety shower and eye wash station should be readily

accessible.[7]

Operational Plan: Safe Handling Workflow

Adherence to a standardized workflow is critical for minimizing risks.

1. Preparation and Reconstitution:

» Before handling, ensure all required PPE is correctly worn.
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Weigh the solid P-3FAX-Neu5Ac in a chemical fume hood or a ventilated balance enclosure.

To prepare a stock solution, slowly add the desired solvent (e.g., DMSO or ethanol) to the
vial containing the compound.[4]

Cap the vial and vortex gently until the solid is completely dissolved.

For storage, it is recommended to aliquot the reconstituted solution into smaller volumes to
avoid repeated freeze-thaw cycles.[6]

. Storage of Stock Solutions:

Store the solid compound and stock solutions at -20°C.[3][4]

Some suppliers suggest that stock solutions are stable for up to 3 months at -70°C.[6]
. Experimental Use:

When using the compound in cell culture or other experiments, perform all dilutions and
additions within a biological safety cabinet to maintain sterility and operator safety.

Avoid generating aerosols.
. Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,
sand, or earth).

Collect the absorbed material into a suitable, labeled container for chemical waste.
Clean the spill area thoroughly with a suitable detergent and water.

For large spills, evacuate the area and contact your institution's environmental health and
safety department.

. Disposal Plan:
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o All waste materials contaminated with P-3FAX-Neu5Ac, including empty vials, pipette tips,
and absorbent materials, must be disposed of as chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal. Do not
discharge into drains.[7]

Workflow and Safety Diagram

The following diagram illustrates the key steps and safety precautions for handling P-3FAX-
Neu5Ac.
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P-3FAX-Neu5Ac Handling and Safety Workflow
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Caption: Workflow for safe handling of P-3FAX-Neu5Ac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocol for P-3FAX-
Neu5Ac]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560327#personal-protective-equipment-for-handling-
p-3fax-neubac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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